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Compound of Interest

Compound Name: Molybdenum(6+) tetracosahydrate

Cat. No.: B087525

Essential Safety and Handling Guide for
Molybdenum(6+) Tetracosahydrate

This guide provides critical safety and logistical information for laboratory professionals
handling Molybdenum(6+) tetracosahydrate. Adherence to these procedures is essential for
ensuring personal safety and proper disposal.

Hazard Identification and Exposure Limits

Molybdenum(6+) tetracosahydrate is classified as an irritant.[1] It is crucial to minimize
exposure to dust and fumes. The permissible exposure limit (PEL) for molybdenum compounds
is 5.0 mg/m?3 as Mo.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Molybdenum(6+)
tetracosahydrate to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Item Specifications

Eye Protection Safety Glasses Must have side-shields.

Required when there is a risk

Goggles )
of splashing.

Chemically compatible gloves.

Hand Protection Gloves Inspect for tears or holes
before use.

Body Protection Lab Coat Long-sleeved to protect skin.
A NIOSH/MSHA approved

) ) ) respirator is necessary if dust
Respiratory Protection Respirator

is generated and exposure

limits may be exceeded.

Safe Handling and Operational Protocol

Follow these steps to ensure safe handling during experimental procedures:

e Engineering Controls: Always handle Molybdenum(6+) tetracosahydrate within a certified
chemical fume hood to minimize inhalation exposure.

e Avoid Dust Formation: Handle the compound gently to avoid generating dust.

e Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.
Do not eat, drink, or smoke in areas where the chemical is handled or stored.

» Spill Management: In the event of a spill, avoid creating dust. Use wet clean-up methods or a
vacuum with a HEPA filter. Clean-up personnel must wear appropriate PPE.

Disposal Plan

All waste containing Molybdenum(6+) tetracosahydrate must be treated as hazardous waste.

o Waste Collection: Collect all solid waste in a clearly labeled, sealed container.
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o Disposal: Dispose of the waste through an approved hazardous waste disposal facility. Do
not dispose of it in regular trash or down the drain.

Experimental Workflow

The following diagram illustrates the standard operating procedure for safely handling
Molybdenum(6+) tetracosahydrate from preparation to disposal.
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Caption: Workflow for Safe Handling of Molybdenum(6+) Tetracosahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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